2-[benzyl(methylsulfonyl)amino]-N-(4-methylbenzyl)acetamide

• Molecular Formula: C18H22N2O3S
• Molecular Weight: 346.4 g/mol
• IUPAC Name: 2-[benzyl(methylsulfonyl)amino]-N-[(4-methylphenyl)methyl]acetamide
• InChI: InChI=1S/C18H22N2O3S/c1-15-8-10-16(11-9-15)12-19-18(21)14-20(24(2,22)23)13-17-6-4-3-5-7-17/h3-11H,12-14H2,1-2H3,(H,19,21)
• InChI Key: XNOHUSFOGAUDPQ-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CNC(=O)CN(CC2=CC=CC=C2)S(=O)(=O)C

Description

2-[benzyl(methylsulfonyl)amino]-N-(4-methylbenzyl)acetamide is a chemical compound that is commonly referred to as BMSMA. It is a synthetic compound that has been extensively studied for its potential applications in scientific research. The compound has been found to have a range of biochemical and physiological effects, making it a valuable tool for researchers in a variety of fields.

Mechanism of Action

The exact mechanism of action of BMSMA is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and signaling pathways. BMSMA has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. In addition, BMSMA has been found to inhibit the activity of certain protein kinases, which are involved in a range of cellular signaling pathways.
Biochemical and Physiological Effects:
BMSMA has a range of biochemical and physiological effects. In vitro studies have shown that BMSMA inhibits the growth of cancer cells by inducing apoptosis, or programmed cell death. BMSMA has also been found to inhibit the production of inflammatory mediators, such as prostaglandins and cytokines. In addition, BMSMA has been found to have analgesic properties, making it a potential treatment for pain.

Advantages and Limitations for Lab Experiments

BMSMA has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in large quantities, making it readily available for research. In addition, BMSMA has been extensively studied, and its properties and mechanisms of action are well understood. However, there are also limitations to the use of BMSMA in lab experiments. The compound has not been extensively studied in vivo, and its safety and toxicity profile are not well understood.

Future Directions

There are several potential future directions for research on BMSMA. One area of research involves the development of BMSMA derivatives with improved properties and efficacy. In addition, further studies are needed to fully understand the mechanism of action of BMSMA, and to determine its safety and toxicity profile in vivo. Finally, BMSMA may have potential applications in the treatment of a range of diseases, including cancer and inflammatory conditions, and further studies are needed to explore these potential therapeutic applications.

Synthesis Methods

The synthesis of BMSMA involves the reaction of benzylamine with methylsulfonyl chloride to form benzyl(methylsulfonyl)amine. This intermediate is then reacted with 4-methylbenzylchloride and acetic anhydride to form the final product, 2-[benzyl(methylsulfonyl)amino]-N-(4-methylbenzyl)acetamide. The synthesis of BMSMA is a complex process that requires careful attention to detail and precise control of reaction conditions.

Scientific Research Applications

BMSMA has a range of potential applications in scientific research. One of the most promising areas of research involves the compound's potential as a therapeutic agent. BMSMA has been found to have potent antitumor activity in vitro, and has been shown to inhibit the growth of a range of cancer cell lines. In addition, BMSMA has been found to have anti-inflammatory and analgesic properties, making it a potential treatment for a range of inflammatory conditions.